Cas no 6099-56-5 (3,4-Dihydroxybenzenesulfonic acid monoammoniumsalt)

• Product Name: 3,4-Dihydroxybenzenesulfonic acid monoammoniumsalt
• CAS No: 6099-56-5
• MF: C₆H₉NO₅S
• MW: 207.204360723495
• CID: 46397
• PubChem ID: 24189843
• Update Time: 2025-04-18

3,4-Dihydroxybenzenesulfonic acid monoammoniumsalt Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydroxybenzenesulfonic acid monoammonium salt
• azane,3,4-dihydroxybenzenesulfonic acid
• 3,4-bis(oxidanyl)benzenesulfonic acid
• 3,4-dihydroxy-benzenesulfonic acid,ammonium salt
• 3,4-Dihydroxy-benzolsulfonsaeure,Ammoniumsalz
• Benzenesulfonicacid, 3,4-dihydroxy-, monoammonium salt (8CI,9CI)
• NSC97188
• 3,4-Dihydroxybenzene-1-sulfonic acid--ammonia (1/1)
• DTXSID20637670
• ammonia; 3,4-dihydroxybenzenesulfonic acid
• NSC-97188
• 6099-56-5
• azane; 3,4-bis(oxidanyl)benzenesulfonic acid
• SCHEMBL2450277
• A832995
• 3,4-Dihydroxybenzenesulfonic acid monoammoniumsalt

• Inchi： 1S/C6H6O5S.H3N/c7-5-2-1-4(3-6(5)8)12(9,10)11;/h1-3,7-8H,(H,9,10,11);1H3
• InChI Key： NXIXYAIYSSMLJK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)O)O)(=O)(=O)O.N

Computed Properties

• Exact Mass: 207.02000
• Monoisotopic Mass: 207.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: nothing
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Boiling Point: 543.4°C at 760 mmHg
• Flash Point: 282.4°C
• PSA: 106.45000
• LogP: 1.74920